Cas no 4356-52-9 (glucobrassicin)

glucobrassicin structure
glucobrassicin structure
Product Name:glucobrassicin
CAS No:4356-52-9
MF:C16H20N2O9S2
MW:448.468002319336
CID:929034
PubChem ID:9601691
Update Time:2025-04-19

glucobrassicin Chemical and Physical Properties

Names and Identifiers

    • glucobrassicin
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(1H-indol-3-yl)-N-sulfooxyethanimidothioate
    • GLUCOBRASSICIN, POTASSIUM SALT
    • indol-3-ylmethylglucosinolate
    • Glucobrassicine
    • 3-Indolylmethylglucosinolate potassium salt
    • 3-Indolylmethylglucosinolate
    • 3-Indolylmethyl glucosinolate
    • 3-IMG
    • Indolylmethyl glucosinolate
    • Glucobrassicin (3-Indolmethyl-GS)
    • 4356-52-9
    • C05837
    • NS00094481
    • CHEBI:29028
    • Q906037
    • DTXSID60963046
    • 1-S-[2-(1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
    • EA6EH0IU89
    • Q27109856
    • .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(N-(SULFOOXY)-1H-INDOLE-3-ETHANIMIDATE), Z-
    • indol-3-ylmethyl glucosinolate
    • beta-D-Glucopyranose, 1-thio-, 1-(N-(sulfooxy)-1H-indole-3-ethanimidate)
    • 1ST157698K
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(1H-indol-3-yl)-N-sulfooxyethanimidothioate
    • UNII-EA6EH0IU89
    • GLUCOPYRANOSE, 1-THIO-, 1-INDOLE-3-ACETOHYDROXIMATE NO-(HYDROGEN SULFATE), .BETA.-D-
    • 3-INDOLEGLUCOBRASSICIN
    • Glucobrassicin potassium salt
    • 4356-52-9 (Free acid)
    • Indolylmethylglucosinolate
    • 1-S-[(1E)-2-(1H-Indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose #
    • DNDNWOWHUWNBCK-LDADJPATSA-N
    • Inchi: 1S/C16H20N2O9S2/c19-7-11-13(20)14(21)15(22)16(26-11)28-12(18-27-29(23,24)25)5-8-6-17-10-4-2-1-3-9(8)10/h1-4,6,11,13-17,19-22H,5,7H2,(H,23,24,25)/t11-,13-,14+,15-,16+/m1/s1
    • InChI Key: DNDNWOWHUWNBCK-JZYAIQKZSA-N
    • SMILES: S(C(CC1=CNC2C=CC=CC1=2)=NOS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 447.05327
  • Monoisotopic Mass: 448.06102257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216Ų
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.808
  • PSA: 184.73
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